N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide

• IUPAC Name: N-(1,4-dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C18H23N3O2/c1-6-17(22)21(18-14(4)11-20(5)19-18)12-15-7-9-16(10-8-15)23-13(2)3/h6-11,13H,1,12H2,2-5H3
• InChI Key: JZDGDDHEKOFMSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1N(CC2=CC=C(C=C2)OC(C)C)C(=O)C=C)C
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-(1,4-Dimethylpyrazol-3-yl)-N-[(4-propan-2-yloxyphenyl)methyl]prop-2-enamide, commonly known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPP is a synthetic compound that belongs to the class of pyrazole derivatives and is widely used in the research of pharmacology, biochemistry, and physiology.

Scientific Research Applications

DMPP has a wide range of applications in scientific research. It is commonly used as a research tool in pharmacology, biochemistry, and physiology. DMPP is a potent activator of nicotinic acetylcholine receptors (nAChRs) and has been used to study the function and regulation of these receptors in various tissues and cells. DMPP has also been used to investigate the role of nAChRs in the central nervous system, cardiovascular system, and immune system.

Mechanism Of Action

DMPP acts as a potent agonist of nAChRs, which are ionotropic receptors that are widely expressed in the central and peripheral nervous system. DMPP binds to the orthosteric site of the receptor and induces a conformational change that results in the opening of the ion channel. This leads to an influx of cations, such as Na+ and Ca2+, which depolarizes the membrane potential and triggers downstream signaling events.
Biochemical and Physiological Effects:
DMPP has a wide range of biochemical and physiological effects, depending on the tissue or cell type being studied. In the central nervous system, DMPP can induce the release of neurotransmitters, such as dopamine, acetylcholine, and glutamate, and modulate synaptic plasticity. In the cardiovascular system, DMPP can induce vasodilation and decrease blood pressure. In the immune system, DMPP can modulate cytokine production and immune cell function.

Advantages And Limitations For Lab Experiments

DMPP has several advantages for lab experiments. It is a potent and selective activator of nAChRs, which makes it a useful tool for studying the function and regulation of these receptors. DMPP is also relatively stable and easy to handle, which makes it suitable for use in a wide range of experimental setups. However, DMPP has some limitations as well. It can induce desensitization of nAChRs, which can complicate the interpretation of experimental results. DMPP also has some off-target effects, which can confound the interpretation of experiments that rely on the selective activation of nAChRs.

Future Directions

There are several future directions for the research of DMPP. One direction is to investigate the role of nAChRs in various disease states, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. DMPP can be used to study the function and regulation of nAChRs in these diseases and to develop new therapeutics that target these receptors. Another direction is to develop new analogs of DMPP that have improved selectivity and potency for nAChRs. These analogs can be used to study the function and regulation of nAChRs in more detail and to develop new therapeutics that target these receptors. Finally, DMPP can be used as a tool to study the role of nAChRs in various physiological processes, such as learning and memory, cardiovascular function, and immune function.

Synthesis Methods

The synthesis of DMPP involves the reaction of 1,4-dimethylpyrazole-3-carboxylic acid with 4-(bromomethyl)-2-propoxyphenol in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent. The reaction yields DMPP as a white solid, which is then purified by recrystallization.